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Compound of Interest

Compound Name: Rpi-1

Cat. No.: B1680026 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rpi-1 is a potent and selective inhibitor of the RET (Rearranged during Transfection) proto-

oncogene tyrosine kinase.[1] It has been shown to inhibit the proliferation of human papillary

thyroid carcinoma cells by inducing G2 cell cycle arrest and abolishing Ret/Ptc1 tyrosine

phosphorylation.[2] Rpi-1 also abrogates the activation of downstream signaling molecules

such as JNK2 and AKT.[2] Due to its therapeutic potential, accurate and consistent preparation

of Rpi-1 for in vitro and in vivo studies is critical. This document provides a detailed protocol for

the preparation of a stock solution of Rpi-1 using dimethyl sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
For ease of reference, the key quantitative data for Rpi-1 is summarized in the table below.
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Parameter Value Reference

Molecular Formula C₁₇H₁₅NO₄ [1][2]

Molecular Weight 297.31 g/mol [2][3]

CAS Number 269730-03-2 [1][2]

Appearance
Light yellow to brown powder

or crystals
[3]

Solubility in DMSO
10 mg/mL to 59 mg/mL

(198.44 mM)
[1][2]

Storage of Powder
Store at 2 - 8 °C or -20°C for

long-term storage
[3][4]

Storage of Stock Solution Store at -20°C or -80°C [4]

Experimental Protocol: Preparation of a 10 mM Rpi-
1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Rpi-1 in DMSO. The

concentration can be adjusted based on experimental needs and the reported solubility. Given

the variability in reported solubility (10 mg/mL to 59 mg/mL), starting with a lower to mid-range

concentration like 10 mM (approximately 2.97 mg/mL) is recommended to ensure complete

dissolution.

Materials:

Rpi-1 powder (purity ≥95%)[3][5]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure:

Safety Precautions: Work in a well-ventilated area or a chemical fume hood. Wear

appropriate PPE to avoid skin and eye contact.

Determine the Required Mass of Rpi-1:

To prepare 1 mL of a 10 mM stock solution, the required mass of Rpi-1 is calculated as

follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 297.31 g/mol = 2.9731 mg

Weighing Rpi-1:

Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out approximately 2.97 mg of Rpi-1 powder into the tube. Record the

exact weight.

Dissolving Rpi-1 in DMSO:

Add the appropriate volume of anhydrous DMSO to the tube containing the Rpi-1 powder.

For the exact mass weighed, the volume of DMSO is calculated as:

Volume (mL) = [Mass (mg) / 297.31 ( g/mol )] / 10 (mmol/L)

For example, if 3.0 mg of Rpi-1 was weighed, add 1.009 mL of DMSO.

Cap the tube tightly.

Solubilization:
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Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear. If necessary, gentle warming in a 37°C water bath can be applied for a short period,

followed by vortexing.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term stability. Rpi-1 powder is stable for 3

years at -20°C.[4]

Visualizations
Rpi-1 Signaling Pathway

Rpi-1 inhibits the RET tyrosine kinase, which in turn affects downstream signaling pathways

such as the AKT and JNK pathways, ultimately leading to cell cycle arrest.
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Start: Materials and Safety
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2. Weigh Rpi-1 Powder

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Visually Inspect for Clarity

Incomplete
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End: Ready for Use

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1680026?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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